Uprifosbuvir Uprifosbuvir Uprifosbuvir, also known as MK-3682 and IDX-21437, is an uridine nucleotide analog HCV NS5B polymerase inhibitor.
Brand Name: Vulcanchem
CAS No.: 1496551-77-9
VCID: VC0546415
InChI: InChI=1S/C22H29ClN3O9P/c1-13(2)33-19(29)14(3)25-36(31,35-15-8-6-5-7-9-15)32-12-16-18(28)22(4,23)20(34-16)26-11-10-17(27)24-21(26)30/h5-11,13-14,16,18,20,28H,12H2,1-4H3,(H,25,31)(H,24,27,30)/t14-,16+,18+,20+,22+,36-/m0/s1
SMILES: C[C@@H](C(OC(C)C)=O)N[P@@](OC1=CC=CC=C1)(OC[C@H]2O[C@@H](N(C(N3)=O)C=CC3=O)[C@](C)(Cl)[C@@H]2O)=O
Molecular Formula: C22H29ClN3O9P
Molecular Weight: 545.9098

Uprifosbuvir

CAS No.: 1496551-77-9

Inhibitors

VCID: VC0546415

Molecular Formula: C22H29ClN3O9P

Molecular Weight: 545.9098

Purity: >98% (or refer to the Certificate of Analysis)

Uprifosbuvir - 1496551-77-9

CAS No. 1496551-77-9
Product Name Uprifosbuvir
Molecular Formula C22H29ClN3O9P
Molecular Weight 545.9098
IUPAC Name isopropyl ((S)-(((2R,3R,4R,5R)-4-chloro-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3-hydroxy-4-methyltetrahydrofuran-2-yl)methoxy)(phenoxy)phosphoryl)-L-alaninate
Standard InChI InChI=1S/C22H29ClN3O9P/c1-13(2)33-19(29)14(3)25-36(31,35-15-8-6-5-7-9-15)32-12-16-18(28)22(4,23)20(34-16)26-11-10-17(27)24-21(26)30/h5-11,13-14,16,18,20,28H,12H2,1-4H3,(H,25,31)(H,24,27,30)/t14-,16+,18+,20+,22+,36-/m0/s1
Standard InChIKey SFPFZQKYPOWCSI-IQWMDFIBSA-N
SMILES C[C@@H](C(OC(C)C)=O)N[P@@](OC1=CC=CC=C1)(OC[C@H]2O[C@@H](N(C(N3)=O)C=CC3=O)[C@](C)(Cl)[C@@H]2O)=O
Appearance Solid powder
Description Uprifosbuvir, also known as MK-3682 and IDX-21437, is an uridine nucleotide analog HCV NS5B polymerase inhibitor.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Uprifosbuvir, MK-3682, IDX21437, MK3682, IDX-21437, MK 3682, IDX 21437
Reference 1: Regan CP, Morissette P, Regan HK, Travis JJ, Gerenser P, Wen J, Fitzgerald K, Gruver S, DeGeorge JJ, Sannajust FJ. Assessment of the clinical cardiac drug-drug interaction associated with the combination of hepatitis C virus nucleotide inhibitors and amiodarone in guinea pigs and rhesus monkeys. Hepatology. 2016 Jul 30. doi: 10.1002/hep.28752. [Epub ahead of print] PubMed PMID: 27474787.
2: Ramirez S, Mikkelsen LS, Gottwein JM, Bukh J. Robust HCV Genotype 3a Infectious Cell Culture System Permits Identification of Escape Variants With Resistance to Sofosbuvir. Gastroenterology. 2016 Jul 21. pii: S0016-5085(16)34809-0. doi: 10.1053/j.gastro.2016.07.013. [Epub ahead of print] PubMed PMID: 27453546.
Last Modified Aug 20 2021
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